ethyl {1-[(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methyl]-2-piperidinyl}acetate

• IUPAC Name: ethyl 2-[1-[(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methyl]piperidin-2-yl]acetate
• InChI: InChI=1S/C15H23N3O3/c1-2-20-14(19)9-12-5-3-4-8-18(12)10-13-16-17-15(21-13)11-6-7-11/h11-12H,2-10H2,1H3
• InChI Key: CJMJHUQPDGTHOY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1CCCCN1CC2=NN=C(O2)C3CC3
• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol

Description

“Ethyl {1-[(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methyl]-2-piperidinyl}acetate” is a compound that contains a 1,3,4-oxadiazole ring, which is a five-membered heterocyclic molecule possessing two carbon, two nitrogen, and one oxygen atom. The oxadiazole ring is a well-known pharmacophore, frequently encountered in active pharmaceutical ingredients with various therapeutic focus.

Synthesis Analysis

The synthesis of 1,3,4-oxadiazoles can be achieved via the reaction of amidoximes with isatoic anhydrides in a NaOH–DMSO medium at ambient temperature. This method allows obtaining structurally diverse substituted anilines bearing the 1,2,4-oxadiazole motif in moderate to excellent yields without the utilization of protective groups.

Molecular Structure Analysis

The oxadiazole ring consists of two nitrogen atoms, one oxygen atom, and two carbon atoms. The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The reaction of amidoximes with carboxylic acids and a wide range of their derivatives, including acyl chlorides, esters, aldehydes, and cyclic anhydrides of dicarboxylic acids, have been studied. These reactions are used for the assembly of the 1,2,4-oxadiazole core.

Mechanism of Action

While the specific mechanism of action for “ethyl {1-[(5-cyclopropyl-1,3,4-oxadiazol-2-yl)methyl]-2-piperidinyl}acetate” is not mentioned in the retrieved papers, it’s worth noting that many 1,2,4-oxadiazole derivatives have been recognized as selective inhibitors of human carbonic anhydrase isoforms related to cancer therapy.

Future Directions

Oxadiazoles have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications. They have also been established themselves as potential high-energy core, and their derivatives have shown favorable oxygen balance and positive heat of formations. Therefore, the development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry.